Dipropyl-4-hydroxytryptamine
Overview
Description
Dipropyl-4-hydroxytryptamine is the 4-hydroxyl analog of dipropyltryptamine (DPT). It was first synthesized by Alexander Shulgin . The properties of this agent haven’t been fully elucidated .
Molecular Structure Analysis
The molecular formula of Dipropyl-4-hydroxytryptamine is C16H24N2O . The IUPAC name is 3-[2-(dipropylamino)ethyl]-1H-indol-4-ol . The InChI is InChI=1S/C16H24N2O/c1-3-9-18(10-4-2)11-8-13-12-17-14-6-5-7-15(19)16(13)14/h5-7,12,17,19H,3-4,8-11H2,1-2H3 .Chemical Reactions Analysis
The chemical reactions involving Dipropyl-4-hydroxytryptamine are not fully elucidated .Physical And Chemical Properties Analysis
The molecular weight of Dipropyl-4-hydroxytryptamine is 260.37 g/mol . Other physical and chemical properties are not fully elucidated.Scientific Research Applications
Chemical Structure and Synthesis
Dipropyl-4-hydroxytryptamine is the 4-hydroxyl analog of dipropyltryptamine (DPT). It was first synthesized by Alexander Shulgin . The chemical formula of 4-HO-DPT is C16H24N2O . It is a close structural analog of psilocin .
Pharmacology
The pharmacological properties of 4-HO-DPT haven’t been fully elucidated . However, compared to psilocin, 4-HO-DPT is more active at 5-HT 2A with less off-target activity at 5-HT 2B .
Psychoactive Effects
The psychoactive effects of 4-HO-DPT are not well-studied. Anecdotal reports suggest that consuming 20 mg orally resulted in an experience that was "possible threshold, nothing more" .
Potential Therapeutic Applications
Given the advantages in 5-HT 2A versus 5-HT 2B activity and the anecdotal evidence suggesting different clinical properties, 4-HO-DPT has been proposed as a psilocin alternative .
Presence in Nature
4-HO-DPT is a synthetic compound and has not been found to occur naturally. However, mushroom researcher Jochen Gartz patented a method for adding DPT to mushroom growth medium which resulted in the mushroom fruiting bodies containing 4-HO-DPT .
Mechanism of Action
Target of Action
Dipropyl-4-hydroxytryptamine, also known as 4-HO-DPT, primarily targets serotonin receptors, particularly the 5-HT2A receptor . These receptors are crucial in modulating neurotransmission and are implicated in various physiological processes, including mood regulation, perception, and cognition .
Mode of Action
4-HO-DPT acts as a partial agonist at the 5-HT2A receptor . By binding to these receptors, it mimics the action of serotonin, albeit with less efficacy. This interaction leads to altered neurotransmitter release and changes in neuronal activity, which can result in psychedelic effects similar to those of other serotonergic psychedelics .
Biochemical Pathways
The primary biochemical pathway affected by 4-HO-DPT is the serotonin (5-HT) pathway . Upon binding to the 5-HT2A receptors, 4-HO-DPT influences downstream signaling cascades, including the activation of phospholipase C (PLC) and the subsequent release of inositol triphosphate (IP3) and diacylglycerol (DAG). These molecules further propagate the signal, leading to various cellular responses .
Pharmacokinetics
The pharmacokinetics of 4-HO-DPT involve its absorption, distribution, metabolism, and excretion (ADME). It is orally active and rapidly absorbed into the bloodstream . The compound has a relatively short half-life of 1-2 hours , indicating quick metabolism and elimination. Its bioavailability is influenced by factors such as first-pass metabolism and protein binding .
Result of Action
At the molecular level, 4-HO-DPT’s action results in the modulation of serotonin levels in the brain, leading to altered perception, mood, and cognition . Cellularly, it can induce changes in neuronal firing patterns and synaptic plasticity, contributing to its psychoactive effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances can influence the stability and efficacy of 4-HO-DPT . For instance, acidic environments may accelerate its degradation, while higher temperatures could enhance its metabolic rate . Additionally, interactions with other drugs or dietary components can alter its pharmacokinetic profile and overall effectiveness .
Safety and Hazards
properties
IUPAC Name |
3-[2-(dipropylamino)ethyl]-1H-indol-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-3-9-18(10-4-2)11-8-13-12-17-14-6-5-7-15(19)16(13)14/h5-7,12,17,19H,3-4,8-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZLRMPTVOVJXLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)CCC1=CNC2=C1C(=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90618835 |
Source
|
| Record name | 3-[2-(Dipropylamino)ethyl]-1H-indol-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90618835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
63065-88-3 |
Source
|
| Record name | 3-[2-(Dipropylamino)ethyl]-1H-indol-4-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63065-88-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dipropyl-4-hydroxytryptamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063065883 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dipropyl-4-hydroxytryptamine | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB13990 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 3-[2-(Dipropylamino)ethyl]-1H-indol-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90618835 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DIPROPYL-4-HYDROXYTRYPTAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KS597YAU98 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,4,7-Trimethyl-9H-indeno[2,1-c]pyridine](/img/structure/B1658966.png)
